Cas no 1323117-29-8 (4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate
• CAS No: 1323117-29-8
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 6377987
• PubChem ID: 101961687
• Update Time: 2025-08-05

4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1323117-29-8
• 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate
• EN300-37153400

• Inchi： 1S/C16H17NO4S/c1-12-4-10-16(11-5-12)22(19,20)21-15-8-6-14(7-9-15)17(3)13(2)18/h4-11H,1-3H3
• InChI Key： QTNPIVFOJZADNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)N(C(C)=O)C

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate

4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate (CAS No: 1323117-29-8)

4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate, also known by its CAS number 1323117-29-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an acetamido group with a sulfonate functional group, making it versatile for various applications.

The synthesis of 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate involves a series of carefully controlled reactions, including nucleophilic substitution and acetylation processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which is crucial for its application in advanced materials and pharmaceuticals.

In terms of properties, this compound exhibits excellent thermal stability and solubility in polar solvents, making it suitable for use in high-performance materials. Its ability to form stable complexes with metal ions has been explored in recent research, opening up new possibilities in catalysis and sensor technology.

The application of 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate in drug delivery systems has been a focal point of recent investigations. Researchers have demonstrated its potential as a carrier for hydrophobic drugs, enhancing their bioavailability and targeting efficiency. This advancement is particularly promising for the development of next-generation therapeutics.

Moreover, the compound's role in polymer chemistry has been explored, with studies showing its ability to act as a crosslinking agent in the synthesis of hydrogels. These hydrogels exhibit superior mechanical properties and biocompatibility, making them ideal candidates for biomedical applications such as tissue engineering and drug delivery.

Recent breakthroughs in green chemistry have also led to the development of more sustainable methods for synthesizing 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate. By utilizing renewable feedstocks and catalytic processes, researchers aim to reduce the environmental impact of its production while maintaining its high performance characteristics.

In conclusion, 4-(N-methylacetamido)phenyl 4-methylbenzene-1-sulfonate (CAS No: 1323117-29-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its continued exploration and development promise to yield innovative solutions in materials science, pharmaceuticals, and beyond.